Cas no 54346-27-9 (1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

• Product Name: 1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CAS No: 54346-27-9
• Molecular Formula: C₅H₄N₄O
• Molecular Weight: 136.1115
• MDL: MFCD19227971
• CID: 381936
• PubChem ID: 135399047

1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Properties

Names and Identifiers

• Pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
• 6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• Pyrazolo[1,5-a]-1,3,5-triazin-4(3H)-one
• 1H,4H-Pyrazolo[1,5-a][1,3,5]triazin-4-one
• Pyrazolo[1,5-a][1,3,5]triazin-4-ol
• AK109768
• NSC168461
• NYNNJBKGLLSTAZ-UHFFFAOYSA-N
• FCH992090
• Pyrazolo[1,5-a]-1,3,5-triazin-4-one
• AX8228284
• AX833528
• AKOS006379741
• SY098972
• BCP31365
• DS-4470
• SCHEMBL4168383
• P12598
• 3h-pyrazolo[1,5-a][1,3,5]triazin-4-one
• AKOS016009017
• CS-W022939
• Pyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
• NSC-168461
• DTXSID30304942
• MFCD19227971
• SCHEMBL9215242
• 54346-27-9
• Pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one;1H,4H-Pyrazolo[1,5-a][1,3,5]triazin-4-one
• 6H-pyrazolo[1,5-a][1,3,5]triazin-4-one;Pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
• AM20120705
• 1H-PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-ONE
• SCHEMBL439346
• pyrazolo[1,5-a][1,3,5]triazin-4(6H)-one
• 4-oxo-3H-pyrazolo[1,5-a]1,3,5-triazine
• MFCD20617746
• A830115
• C5H4N4O
• DB-352653

• MDL： MFCD19227971
• InChIKey： NYNNJBKGLLSTAZ-UHFFFAOYSA-N
• Inchi： 1S/C5H4N4O/c10-5-7-3-6-4-1-2-8-9(4)5/h1-3H,(H,6,7,10)
• SMILES： O=C1N([H])C([H])=NC2=C([H])C([H])=NN21

Computed Properties

• Exact Mass: 136.03862
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.039
• Heavy Atom Count: 10
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 59.3

Experimental Properties

• PSA: 57.06
• Refractive Index: 1.836
• Boiling Point: 234.7°C at 760 mmHg
• Flash Point: 95.7°C
• Density: 1.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines